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Compound of Interest

Compound Name: Glemanserin

Cat. No.: B166678 Get Quote

Disclaimer: This document provides guidance on the proper disposal of Glemanserin based on

its known chemical and pharmacological properties, in the absence of a publicly available,

comprehensive Safety Data Sheet (SDS). Researchers, scientists, and drug development

professionals must consult the official SDS provided by their supplier and adhere to all

protocols established by their institution's Environmental Health and Safety (EHS) office.

Glemanserin is a potent psychoactive compound intended for research use only and requires

careful handling and disposal to ensure personal safety and environmental protection.

Immediate Safety and Logistical Information
Due to its potent and selective antagonist activity at the 5-HT2A serotonin receptor, all forms of

Glemanserin waste—including pure compound, solutions, and contaminated materials—must

be treated as hazardous chemical waste.[1][2] Under no circumstances should Glemanserin
or its solutions be disposed of down the drain or in regular solid waste.

Personal Protective Equipment (PPE): Before initiating any disposal procedures, the following

PPE is mandatory:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A fully buttoned laboratory coat.
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Engineering Controls:

All handling of Glemanserin powder and the preparation of solutions must be conducted in a

certified chemical fume hood to prevent inhalation of airborne particles.

When handling solutions, work in a well-ventilated area and avoid the creation of aerosols.

Summary of Glemanserin Data
The following table summarizes key quantitative and qualitative data for Glemanserin,

essential for safe handling and disposal decisions.

Property Data Reference(s)

CAS Number 107703-78-6 [3][4]

Molecular Formula C₂₀H₂₅NO [3]

Molecular Weight 295.42 g/mol

Appearance Solid powder

Biological Activity
Potent and selective 5-HT2A

receptor antagonist

Solubility Soluble in DMSO

Recommended Storage

(Powder)
2 years at -20°C

Recommended Storage (in

DMSO)

6 months at -80°C or 2 weeks

at 4°C

Experimental Protocols for Disposal
The following step-by-step procedures are provided for different forms of Glemanserin waste.

Segregation and Containment:

Keep the Glemanserin powder in its original, sealed vial.
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If the original container is damaged, carefully transfer the powder to a new, compatible,

and sealable container suitable for solid hazardous waste inside a chemical fume hood.

Labeling:

Affix a "Hazardous Waste" label to the container.

Clearly write the full chemical name ("Glemanserin"), CAS number ("107703-78-6"), and

the estimated quantity.

Storage and Pickup:

Store the labeled container in a designated hazardous waste accumulation area,

segregated from incompatible chemicals.

Arrange for pickup and disposal through your institution's EHS office.

Waste Collection:

Collect all aqueous and solvent-based solutions containing Glemanserin in a dedicated,

leak-proof, and shatter-resistant container with a secure screw-on cap.

The container material must be compatible with the solvent used (e.g., a polyethylene

container for DMSO solutions).

Labeling:

Attach a "Hazardous Waste" label to the liquid waste container.

List all chemical constituents, including solvents and Glemanserin, with their approximate

concentrations or percentages.

Storage and Pickup:

Keep the waste container tightly closed when not in use.

Store the container in a designated hazardous waste area, within a secondary

containment bin or tray, to prevent spills.
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Contact your EHS office for disposal when the container is full or reaches its designated

storage time limit.

Collection of Contaminated Solids:

Place all non-sharp, disposable items contaminated with Glemanserin (e.g., gloves,

pipette tips, weigh boats, bench paper) into a designated, durable plastic bag or container.

Labeling:

Clearly label the bag or container as "Hazardous Waste" and specify the contents (e.g.,

"Glemanserin Contaminated Debris").

Disposal:

Seal the container and dispose of it through your institution's EHS-managed hazardous

waste stream.

Glemanserin Disposal Workflow Diagram
The following diagram outlines the decision-making process for the safe disposal of

Glemanserin waste.
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Glemanserin Waste Generated

Identify Waste Form

Unused/Expired
Powder

Solid

Liquid Solution
(e.g., in DMSO)

Liquid

Contaminated Labware
(Gloves, Pipettes, etc.)

Solid

1. Contain in sealed vial.
2. Affix Hazardous Waste label.
3. List Chemical Name & CAS.

1. Collect in compatible, sealed container.
2. Affix Hazardous Waste label.
3. List all chemical constituents.

1. Collect in designated bag/container.
2. Affix Hazardous Waste label.

3. Specify 'Contaminated Debris'.

Store in Designated
Hazardous Waste Area

Arrange for Pickup by
Environmental Health & Safety (EHS)

Click to download full resolution via product page

Caption: A logical workflow for the safe segregation and disposal of various forms of

Glemanserin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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